Cas no 101080-49-3 (1H-Imidazole-4-carboxamide,5-amino-N,1-dimethyl-)

1H-Imidazole-4-carboxamide,5-amino-N,1-dimethyl- structure

101080-49-3 structure

Product Name:1H-Imidazole-4-carboxamide,5-amino-N,1-dimethyl-

CAS No:101080-49-3

Molecular Formula:C₆H₁₀N₄O

Molecular Weight:154.1698

CID:124471

PubChem ID:121226521

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1H-Imidazole-4-carboxamide,5-amino-N,1-dimethyl- Properties

Names and Identifiers

- 1H-Imidazole-4-carboxamide,5-amino-N,1-dimethyl-
- Imidazole-4-carboxamide, 5-amino-N,1-dimethyl- (6CI)
- 101080-49-3
- 5-Amino-N,1-dimethyl-1H-imidazole-4-carboxamide
- SCHEMBL26348723
- InChIKey： GNYHYGWMRNJGOD-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H10N4O/c1-8-6(11)4-5(7)10(2)3-9-4/h3H,7H2,1-2H3,(H,8,11)
- SMILES： NC1N(C)C=NC=1C(NC)=O

Computed Properties

Exact Mass: 154.085
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 154.085
Heavy Atom Count: 11
Complexity: 161
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.2
Topological Polar Surface Area: 72.9A^2

1H-Imidazole-4-carboxamide,5-amino-N,1-dimethyl- Related Literature

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Li Yu,Yongxu Hu,Zhongwu Wang,Haoquan Zhang,Yinan Huang,Yunpeng Lou,Yajing Sun,Xueying Lu,Huapeng Liu,Yingshuang Zheng,Shuguang Wang J. Mater. Chem. C, 2022,10, 8874-8880
9. A time-dependent density functional theory investigation on the nature of the electronic transitions involved in the nonlinear optical response of [Ru(CF3CO2)3T] (T = 4′-(C6H4-p-NBu2)-2,2′:6′,2″-terpyridine)

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10. Contents list

Metallomics, 2016,8, 381-384

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